Cas no 2228361-31-5 (2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid)

• Product Name: 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid
• CAS No: 2228361-31-5
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 5860715
• PubChem ID: 165627138
• Update Time: 2025-05-24

2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid
• EN300-1768731
• 2228361-31-5

• Inchi： 1S/C12H16O2S/c1-2-8(12(13)14)10-7-15-11-6-4-3-5-9(10)11/h7-8H,2-6H2,1H3,(H,13,14)
• InChI Key： MJVDROHQSASSLG-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(=O)O)CC)C2=C1CCCC2

Computed Properties

• Exact Mass: 224.08710092g/mol
• Monoisotopic Mass: 224.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 65.5Ų

Additional information on 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid

2-(4,5,6,7-Tetrahydro-1-Benzothiophen-3-yl)Butanoic Acid: A Comprehensive Overview

The compound 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid (CAS No: 2228361-31-5) is a unique organic molecule with a complex structure that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the class of benzo[b]thiophene derivatives, which are known for their versatile properties and potential applications in drug discovery and advanced materials.

The benzothiophene core of this molecule is a fused bicyclic system consisting of a benzene ring and a thiophene ring. The tetrahydro substitution pattern indicates that the thiophene ring is partially hydrogenated, introducing saturated bonds that can influence the electronic properties and reactivity of the compound. The butanoic acid side chain further enhances the functional diversity of this molecule by introducing carboxylic acid functionality.

Recent studies have highlighted the potential of benzothiophene derivatives in drug design due to their ability to interact with various biological targets. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that certain benzothiophene analogs exhibit potent anti-inflammatory and antioxidant activities. These findings suggest that 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid could serve as a lead compound for developing novel therapeutic agents.

In addition to its biological applications, this compound has shown promise in materials science. Its unique electronic structure makes it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). A study in *Advanced Materials* reported that benzothiophene derivatives can significantly improve the efficiency of organic solar cells by enhancing charge transport properties.

The synthesis of 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid involves a multi-step process that typically begins with the preparation of the benzothiophene core. This is followed by hydrogenation to achieve the tetrahydro substitution pattern and subsequent functionalization to introduce the butanoic acid group. Researchers have explored various catalytic methods to optimize this synthesis pathway, ensuring high yields and purity.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research in *Environmental Science & Technology* revealed that benzothiophene derivatives undergo rapid biodegradation under aerobic conditions, suggesting that this compound may have low environmental persistence.

In conclusion, 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid (CAS No: 2228361-31-5) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure enables applications in drug discovery, materials science, and environmental chemistry. As ongoing research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.